Cas no 174653-61-3 (Fmoc-L-Lys(pNZ)-OH)

• Product Name: Fmoc-L-Lys(pNZ)-OH
• CAS No: 174653-61-3
• MF: C₂₉H₂₉N₃O₈
• MW: 547.555867910385
• CID: 6780953
• PubChem ID: 101772391
• Update Time: 2025-06-08

Fmoc-L-Lys(pNZ)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-Lys(pNZ)-OH
• 174653-61-3

• Inchi： 1S/C29H29N3O8/c33-27(34)26(11-5-6-16-30-28(35)39-17-19-12-14-20(15-13-19)32(37)38)31-29(36)40-18-25-23-9-3-1-7-21(23)22-8-2-4-10-24(22)25/h1-4,7-10,12-15,25-26H,5-6,11,16-18H2,(H,30,35)(H,31,36)(H,33,34)/t26-/m0/s1
• InChI Key： DJXVTKRIIBSAJY-SANMLTNESA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCCNC(=O)OCC1C=CC(=CC=1)[N+](=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 547.19546489g/mol
• Monoisotopic Mass: 547.19546489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 160Ų

Additional information on Fmoc-L-Lys(pNZ)-OH

Introduction to Fmoc-L-Lys(pNZ)-OH (CAS No. 174653-61-3)

Fmoc-L-Lys(pNZ)-OH (CAS No. 174653-61-3) is a versatile and widely used protected amino acid in the field of peptide synthesis and medicinal chemistry. This compound is particularly valuable for its ability to facilitate the controlled synthesis of complex peptides and proteins, making it an essential tool in both academic research and industrial applications.

The chemical structure of Fmoc-L-Lys(pNZ)-OH consists of an N-α-fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to the ε-amino group of L-lysine, which is further modified with a p-nitrobenzyl (pNZ) protecting group. This unique combination of protecting groups allows for sequential deprotection and coupling steps, enabling the precise construction of peptide sequences with high purity and yield.

Recent advancements in peptide chemistry have highlighted the importance of Fmoc-L-Lys(pNZ)-OH in the development of bioactive peptides and therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a novel class of antimicrobial peptides, which showed promising activity against multidrug-resistant bacteria. The ability to precisely control the positioning and modification of lysine residues using Fmoc-L-Lys(pNZ)-OH was crucial in achieving the desired biological activity.

In addition to its applications in peptide synthesis, Fmoc-L-Lys(pNZ)-OH has also found utility in the field of protein engineering. Researchers at the University of California, San Francisco, utilized this compound to introduce specific modifications into recombinant proteins, enhancing their stability and solubility. The controlled deprotection and coupling reactions facilitated by Fmoc-L-Lys(pNZ)-OH allowed for the creation of proteins with tailored properties, opening new avenues for therapeutic protein development.

The synthesis and purification of Fmoc-L-Lys(pNZ)-OH are well-documented in the literature. The Fmoc protection is typically introduced via a reaction between L-lysine and 9-fluorenylmethyl chloroformate (Fmoc-Cl), followed by the addition of p-nitrobenzyl alcohol to protect the ε-amino group. The resulting compound can be purified using standard techniques such as column chromatography or high-performance liquid chromatography (HPLC). The purity and quality of Fmoc-L-Lys(pNZ)-OH are critical for ensuring successful peptide synthesis, and commercial suppliers often provide high-purity material suitable for research and industrial use.

The stability and solubility properties of Fmoc-L-Lys(pNZ)-OH are important considerations for its use in various applications. This compound is generally stable under standard laboratory conditions but should be stored at low temperatures (2-8°C) to maintain its integrity. It is soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it compatible with common coupling reagents used in solid-phase peptide synthesis (SPPS).

In conclusion, Fmoc-L-Lys(pNZ)-OH (CAS No. 174653-61-3) is a valuable reagent in the field of peptide chemistry and medicinal chemistry. Its unique combination of protecting groups enables precise control over peptide synthesis, making it an indispensable tool for researchers developing bioactive peptides and therapeutic agents. As ongoing research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.